(5Z)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione

• Molecular Formula: C23H13BrN4O5
• Molecular Weight: 505.3 g/mol
• IUPAC Name: (5Z)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C23H13BrN4O5/c24-17-10-9-15-18-13(17)7-4-8-14(18)21(31)28(22(15)32)25-11-16-19(29)26-23(33)27(20(16)30)12-5-2-1-3-6-12/h1-11,25H,(H,26,29,33)/b16-11-
• InChI Key: UQEXLKFTQQPHJS-WJDWOHSUSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C\NN3C(=O)C4=C5C(=C(C=C4)Br)C=CC=C5C3=O)/C(=O)NC2=O
• SMILES: C1=CC=C(C=C1)N2C(=O)C(=CNN3C(=O)C4=C5C(=C(C=C4)Br)C=CC=C5C3=O)C(=O)NC2=O

Description

(5Z)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of ((5Z)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione involves the inhibition of various enzymes and signaling pathways. The compound has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the progression of Alzheimer's and other neurodegenerative diseases. It has also been shown to inhibit the activity of various signaling pathways involved in cancer and tumor growth.
Biochemical and Physiological Effects:
((5Z)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione has been shown to have various biochemical and physiological effects. The compound has been shown to possess antioxidant properties, which can help protect cells from oxidative stress. It has also been shown to possess anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, the compound has been shown to possess anti-cancer and anti-tumor properties, which can help inhibit the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

((5Z)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione has various advantages and limitations for lab experiments. The compound is relatively easy to synthesize and can be obtained in good yields. It is also stable under various conditions and can be stored for long periods of time. However, the compound can be expensive to produce, and its solubility in water is limited, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of ((5Z)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione. One direction is to further study the compound's potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. Another direction is to study the compound's mechanism of action in more detail, particularly its interactions with various enzymes and signaling pathways. Additionally, future research could focus on improving the compound's solubility and reducing its cost of production.

Synthesis Methods

The synthesis of ((5Z)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione has been achieved using various methods. One of the most commonly used methods involves the reaction of 6-bromo-1,3-dioxobenzo[de]isoquinoline-2-carbaldehyde with 1,3-diphenylurea in the presence of acetic acid and catalytic amounts of p-toluenesulfonic acid. The resulting product is then treated with hydrazine hydrate to obtain the final product. Other methods involve the use of different reagents and solvents, but the overall process remains similar.

Scientific Research Applications

((5Z)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione)-5-[[(6-bromo-1,3-dioxobenzo[de]isoquinolin-2-yl)amino]methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione has been studied extensively for its potential therapeutic applications. The compound has been shown to possess anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been studied for its potential use in the treatment of various diseases such as Alzheimer's, Parkinson's, and Huntington's disease. The compound has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the progression of these diseases.